Cas no 102714-86-3 ((4-pentylcyclohexyl) 4-(4-butylcyclohexyl)cyclohexanecarboxylate)

• Product Name: (4-pentylcyclohexyl) 4-(4-butylcyclohexyl)cyclohexanecarboxylate
• CAS No: 102714-86-3
• MF: C₂₈H₅₀O₂
• MW: 418.695409297943
• CID: 1136106
• PubChem ID: 566065
• Update Time: 2025-04-20

(4-pentylcyclohexyl) 4-(4-butylcyclohexyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (4-pentylcyclohexyl) 4-(4-butylcyclohexyl)cyclohexanecarboxylate
• trans-4-P<wbr>
• LogP
• SCHEMBL9792913
• 102714-86-3
• SCHEMBL14274407
• trans-4-Pentylcyclohexyl (trans,trans)-4a(2)-butyl[1,1a(2)-bicyclohexyl]-4-carboxylate
• SCHEMBL9792917
• SCHEMBL9561967
• OSJIAHNYWXKHFF-QJWPRNEESA-N
• SCHEMBL9561965
• [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-butyl-, 4-pentylcyclohexyl ester
• DTXSID701134938
• SCHEMBL9561963

• Inchi： 1S/C28H50O2/c1-3-5-7-9-23-12-20-27(21-13-23)30-28(29)26-18-16-25(17-19-26)24-14-10-22(11-15-24)8-6-4-2/h22-27H,3-21H2,1-2H3
• InChI Key： OSJIAHNYWXKHFF-UHFFFAOYSA-N
• SMILES： O(C1CCC(CCCCC)CC1)C(C1CCC(CC1)C1CCC(CCCC)CC1)=O

Computed Properties

• Exact Mass: 418.3813
• Monoisotopic Mass: 418.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 465.7°C at 760 mmHg
• Flash Point: 259.3°C
• Refractive Index: 1.493
• PSA: 26.3